Cas no 622011-33-0 (9,9'-Spirobi[9H-fluorene]-3,3',6,6'-tetrol)

9,9'-Spirobi[9H-fluorene]-3,3',6,6'-tetrol structure
622011-33-0 structure
Product Name:9,9'-Spirobi[9H-fluorene]-3,3',6,6'-tetrol
CAS No:622011-33-0
MF:C25H16O4
MW:380.392147064209
CID:454688
PubChem ID:12102620
Update Time:2025-04-19

9,9'-Spirobi[9H-fluorene]-3,3',6,6'-tetrol Chemical and Physical Properties

Names and Identifiers

    • 9,9'-Spirobi[9H-fluorene]-3,3',6,6'-tetrol
    • 9,9'-spirobi[fluorene]-3,3',6,6'-tetrol
    • DTXSID40477611
    • 622011-33-0
    • Inchi: 1S/C25H16O4/c26-13-1-5-21-17(9-13)18-10-14(27)2-6-22(18)25(21)23-7-3-15(28)11-19(23)20-12-16(29)4-8-24(20)25/h1-12,26-29H
    • InChI Key: AUSXSNVPSMSOBL-UHFFFAOYSA-N
    • SMILES: OC1=CC=C2C(=C1)C1C=C(C=CC=1C12C2C=CC(=CC=2C2=CC(=CC=C12)O)O)O

Computed Properties

  • Exact Mass: 380.10488
  • Monoisotopic Mass: 380.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 0
  • Complexity: 527
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • PSA: 80.92
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